Cas no 1803756-92-4 (2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1803756-92-4
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4975495
• Update Time: 2025-10-28

2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO2/c1-6(11)10(14)8-3-2-7(12)4-9(8)15-5-13/h2-4,6H,5H2,1H3
• InChI Key： CEYDMVCJNGCFNE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OCF)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one

2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one: A Comprehensive Overview

2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one is a complex organic compound with the CAS number 1803756-92-4. This compound belongs to the class of ketones and features a brominated aromatic ring with a fluoromethoxy substituent. Its structure is characterized by a propanone backbone, where the carbonyl group is attached to a phenyl ring that is further substituted with bromine and fluoromethoxy groups. The compound's unique structure makes it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation steps. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly reduced reaction times and improved selectivity.

One of the most notable applications of this compound is in medicinal chemistry. The presence of multiple functional groups, such as bromine atoms and fluoromethoxy substituents, makes it an ideal candidate for exploring biological activities. Studies have shown that 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one exhibits potential anti-inflammatory and anticancer properties. For instance, recent research has demonstrated its ability to inhibit specific kinase enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its medicinal applications, this compound has also found utility in materials science. The brominated aromatic ring imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. Researchers have investigated its use as a building block for constructing advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The fluoromethoxy group further enhances the molecule's stability and solubility, which are critical factors for device performance.

The structural complexity of 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one presents both challenges and opportunities for analytical characterization. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are commonly employed to confirm its structure. Recent advancements in computational chemistry have also enabled detailed molecular modeling studies, providing insights into its electronic properties and reactivity.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial. Studies have shown that 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one undergoes biodegradation under specific conditions, but its persistence in certain environments remains a concern. Regulatory agencies are increasingly focusing on assessing the environmental impact of such compounds to ensure their safe use and disposal.

In conclusion, 2-Bromo-1-(4-bromo-2-(fluoromethoxy)phenyl)propan-1-one is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As research continues to uncover new properties and applications of this compound, it is expected to play an even more significant role in advancing science and technology.